Cas no 30008-06-1 (2,2-Bis[p-(diphenoxyphosphinooxy)phenyl]propane)
30008-06-1 structure
Product Name:2,2-Bis[p-(diphenoxyphosphinooxy)phenyl]propane
CAS No:30008-06-1
MF:C39H34O6P2
MW:660.631192684174
CID:291809
Update Time:2023-08-02
2,2-Bis[p-(diphenoxyphosphinooxy)phenyl]propane Chemical and Physical Properties
Names and Identifiers
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- Phosphorous acid, (1-methylethylidene)di-4,1-phenylene tetraphenylester
- 2,2-Bis[p-(diphenoxyphosphinooxy)phenyl]propane
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- Inchi: 1S/C39H34O6P2/c1-39(2,31-23-27-37(28-24-31)44-46(40-33-15-7-3-8-16-33)41-34-17-9-4-10-18-34)32-25-29-38(30-26-32)45-47(42-35-19-11-5-12-20-35)43-36-21-13-6-14-22-36/h3-30H,1-2H3
- InChI Key: SUUBGAXYQMQSNI-UHFFFAOYSA-N
- SMILES: P(OC1C=CC=CC=1)(OC1C=CC=CC=1)OC1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)OP(OC1C=CC=CC=1)OC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 47
- Rotatable Bond Count: 14
- Complexity: 744
- Topological Polar Surface Area: 55.4
2,2-Bis[p-(diphenoxyphosphinooxy)phenyl]propane Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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